3-methoxy-2-methyl-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-2H-indazole-6-carboxamide

• IUPAC Name: 3-methoxy-2-methyl-N-[oxan-4-yl(pyridin-3-yl)methyl]indazole-6-carboxamide
• InChI: InChI=1S/C21H24N4O3/c1-25-21(27-2)17-6-5-15(12-18(17)24-25)20(26)23-19(14-7-10-28-11-8-14)16-4-3-9-22-13-16/h3-6,9,12-14,19H,7-8,10-11H2,1-2H3,(H,23,26)
• InChI Key: HPXWIJFDSDRPPV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2C=CC(=CC2=N1)C(=O)NC(C3CCOCC3)C4=CN=CC=C4)OC
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

3-methoxy-2-methyl-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-2H-indazole-6-carboxamide is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.448. The purity is usually 95%.
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Scientific Research Applications

Potential Anti-inflammatory Applications

Compounds structurally related to "3-methoxy-2-methyl-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-2H-indazole-6-carboxamide" have been investigated for their potential anti-inflammatory properties. For example, the synthesis of molecules based on specific structural frameworks has targeted the discovery of novel anti-inflammatory agents, suggesting a potential area of application for compounds with similar structural characteristics (Moloney, 2001).

Synthesis and Optimization in Drug Discovery

The optimization of compounds for selective inhibition of specific enzymes or cellular targets is a critical area of drug discovery research. Analogous compounds, such as those modifying the pyridine and tetrahydropyran substructures, have been designed to enhance selectivity and potency against targets like the ataxia telangiectasia mutated (ATM) kinase, which plays a role in DNA damage response and cancer therapy (Degorce et al., 2016).

Antimicrobial and Anticancer Potential

Several heterocyclic compounds, including those with pyrazole and pyrimidine cores, have been synthesized and evaluated for their antimicrobial and anticancer activities. These studies reveal the potential therapeutic applications of compounds bearing similar moieties, suggesting that "this compound" could be of interest in developing new antimicrobial or anticancer agents (El-Agrody et al., 2000).